Cas no 1184937-05-0 (4-chloro-3-fluorophenyl chloroformate)

4-Chloro-3-fluorophenyl chloroformate is a reactive chloroformate ester widely used as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its key advantages include high reactivity with nucleophiles, enabling efficient derivatization of amines, alcohols, and thiols to form carbamates, carbonates, and thiocarbonates, respectively. The presence of both chloro and fluoro substituents enhances its electrophilic character, facilitating selective reactions under mild conditions. This compound is valued for its stability under controlled storage conditions and its utility in introducing the 4-chloro-3-fluorophenyl moiety into complex molecular frameworks. Proper handling under inert atmospheres is recommended due to its moisture sensitivity.

4-chloro-3-fluorophenyl chloroformate structure

1184937-05-0 structure

Product Name:4-chloro-3-fluorophenyl chloroformate

CAS No:1184937-05-0

MF:C₇H₃Cl₂FO₂

MW:209.001923799515

MDL:MFCD24293402

CID:5242309

PubChem ID:82717639

Update Time:2026-03-08

4-chloro-3-fluorophenyl chloroformate Chemical and Physical Properties

Names and Identifiers

- 4-CHLORO-3-FLUOROPHENYL CHLOROFORMATE
- SY297036
- 4-CHLORO-3-FLUOROPHENYLCHLOROFORMATE
- Carbonochloridic acid, 4-chloro-3-fluorophenyl ester
- 4-chloro-3-fluorophenyl chloroformate
- MDL： MFCD24293402
- Inchi： 1S/C7H3Cl2FO2/c8-5-2-1-4(3-6(5)10)12-7(9)11/h1-3H
- InChI Key： VKHOCNZZIIBARS-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1F)OC(=O)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 177
XLogP3: 3.5
Topological Polar Surface Area: 26.3

4-chloro-3-fluorophenyl chloroformate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY297036-1g	4-Chloro-3-fluorophenyl Chloroformate	1184937-05-0	≥95%	1g	¥8865.0	2023-09-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01022254-1g	4-Chloro-3-fluorophenyl chloroformate	1184937-05-0	95%	1g	￥3717.0	2023-04-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01022254-5g	4-Chloro-3-fluorophenyl chloroformate	1184937-05-0	95%	5g	￥9758.0	2023-04-05
Enamine	EN300-281901-0.05g	4-chloro-3-fluorophenyl chloroformate	1184937-05-0		0.05g	$587.0	2023-09-09
Enamine	EN300-281901-0.1g	4-chloro-3-fluorophenyl chloroformate	1184937-05-0		0.1g	$615.0	2023-09-09
Enamine	EN300-281901-0.25g	4-chloro-3-fluorophenyl chloroformate	1184937-05-0		0.25g	$642.0	2023-09-09
Enamine	EN300-281901-0.5g	4-chloro-3-fluorophenyl chloroformate	1184937-05-0		0.5g	$671.0	2023-09-09
Enamine	EN300-281901-1.0g	4-chloro-3-fluorophenyl chloroformate	1184937-05-0		1g	$1086.0	2023-06-04
Enamine	EN300-281901-2.5g	4-chloro-3-fluorophenyl chloroformate	1184937-05-0		2.5g	$1370.0	2023-09-09
Enamine	EN300-281901-5.0g	4-chloro-3-fluorophenyl chloroformate	1184937-05-0		5g	$3147.0	2023-06-04